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Compound of Interest

Compound Name: TMP195

Cat. No.: B15587253

Technical Support Center: TMP195

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability in solution and long-term storage of
TMP195.

Frequently Asked Questions (FAQSs)

1. What is the recommended method for storing TMP195 powder?

For optimal long-term stability, TMP195 in its solid (powder) form should be stored at -20°C for
up to 3-4 years.[1][2][3][4] Storage at 4°C is suitable for shorter periods, up to 2 years.[1][3]
Some suppliers also recommend storing the desiccated solid powder at 4°C for extended shelf
life.[5]

2. How should | prepare and store TMP195 stock solutions?

It is recommended to prepare a concentrated stock solution of TMP195 in anhydrous DMSO.[2]
Solubility in DMSO can reach up to 100 mg/mL (219.10 mM).[1][3] For long-term storage,
aliquot the DMSO stock solution into single-use vials to avoid repeated freeze-thaw cycles and
store at -80°C, which should maintain stability for up to 2 years.[1][2][3] For shorter-term
storage, -20°C is acceptable for up to 1 year.[1][2][3] It is crucial to use fresh, anhydrous
DMSO, as moisture can reduce the solubility of TMP195.[2]
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3. What is the solubility of TMP195 in different solvents?

TMP195 exhibits varying solubility in different solvents. The following table summarizes the
solubility data from various sources.

Solvent Solubility

DMSO Up to 100 mg/mL (219.10 mM)[1][3]
Ethanol 91 mg/mL[2]

DMF 10 mg/mL][4]

PBS (pH 7.2) 0.2 mg/mL[4]

Water Insoluble[2]

4. How do | prepare TMP195 for in vivo experiments?

Several solvent systems can be used to prepare TMP195 for in vivo administration. The choice
of vehicle depends on the route of administration and the desired concentration. Here are a few
examples:

e For a clear solution: A mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline
can achieve a solubility of = 3 mg/mL.[1][3]

o For a clear solution: A mixture of 10% DMSO and 90% corn oil can also yield a clear solution
with a solubility of > 3 mg/mL.[1][3]

e For a suspended solution: A mixture of 10% DMSO and 90% (20% SBE-3-CD in saline)
results in a suspended solution at 3 mg/mL.[1][3]

o For a suspended solution: A combination of 15% Cremophor EL and 85% Saline can yield a
suspended solution of 8.33 mg/mL.[1]

It is recommended to prepare these solutions fresh and use them immediately for optimal
results.[2] If precipitation occurs, gentle heating and/or sonication can help in dissolution.[3]
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Troubleshooting Guide

Issue

Possible Cause

Recommended Solution

Precipitation of TMP195 in cell

culture medium

The DMSO stock solution was
not sufficiently warmed before
use. The final concentration of
DMSO in the medium is too

low to maintain solubility.

Ensure the DMSO stock
solution is completely thawed
and at room temperature
before adding to the medium.
Pre-warm the cell culture
medium to 37°C. When
diluting, add the TMP195 stock
solution to the medium
dropwise while gently
vortexing. Avoid introducing a
high concentration of the
compound into a small volume

of medium.

Inconsistent experimental

Degradation of TMP195 due to

improper storage or repeated

Aliquot the stock solution into
single-use volumes to

minimize freeze-thaw cycles.

results freeze-thaw cycles of the stock  Store aliquots at -80°C for
solution. long-term stability. Always use
fresh dilutions for experiments.
Use anhydrous, high-purity
] solvents. For DMSO, use a
- ) ) The solvent may not be of high ]
Difficulty dissolving TMP195 ) ) newly opened bottle to avoid
enough purity (e.g., contains ] ]
powder moisture absorption.[2] Gentle

water).

warming or sonication can aid

in dissolving the compound.[3]

Experimental Protocols

Preparation of a 10 mM TMP195 Stock Solution in DMSO

o Materials: TMP195 powder (Molecular Weight: 456.42 g/mol ), anhydrous DMSO, sterile

microcentrifuge tubes.
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e Procedure:

o Allow the TMP195 powder vial to equilibrate to room temperature before opening to
prevent condensation.

o Weigh the desired amount of TMP195 powder. For 1 mL of a 10 mM solution, you will
need 4.56 mg of TMP195.

o Add the appropriate volume of anhydrous DMSO to the TMP195 powder.

o Vortex the solution until the TMP195 is completely dissolved. Gentle warming or
sonication may be used to facilitate dissolution.[3]

o Aliquot the stock solution into smaller, single-use volumes in sterile tubes.

o Store the aliquots at -80°C for long-term storage (up to 2 years).[1][3]

Visualizations
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Workflow for TMP195 Solution Preparation
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Caption: Workflow for preparing and storing TMP195 solutions.
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TMP195 Mechanism of Action
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Caption: Signaling pathway of Class Ila HDAC inhibition by TMP195.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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